Cas no 1261990-24-2 (4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261990-24-2
• MF: C₁₇H₁₆N₂O₆S
• MW: 376.383743286133
• MDL: MFCD18323135
• CID: 2767947
• PubChem ID: 53228956
• Update Time: 2025-06-08

4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30692336
• 4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• MFCD18323135
• 4-NITRO-2-[3-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• 1261990-24-2
• 5-Nitro-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• 4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323135
• Inchi： 1S/C17H16N2O6S/c20-17(21)15-7-6-13(19(22)23)11-16(15)12-4-3-5-14(10-12)26(24,25)18-8-1-2-9-18/h3-7,10-11H,1-2,8-9H2,(H,20,21)
• InChI Key： TYROZRBEHNDQFX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=C(C=CC=2C(=O)O)[N+](=O)[O-])C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 376.07290741Da
• Monoisotopic Mass: 376.07290741Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 129Ų

Additional information on 4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid

Recent Advances in the Study of 4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS: 1261990-24-2)

The compound 4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS: 1261990-24-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, which include a nitro group and a pyrrolidinylsulfonyl moiety. These functional groups are believed to contribute to its bioactivity, particularly in modulating specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against certain kinases involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid. A recent paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This development is critical for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary results indicate that 4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid has favorable oral bioavailability and a half-life suitable for once-daily dosing. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review.

Looking ahead, researchers are exploring the compound's potential in treating neurodegenerative diseases. Early in vitro studies suggest that it may modulate pathways implicated in neuroinflammation and oxidative stress, which are key factors in conditions like Alzheimer's disease. However, further in vivo studies are needed to validate these findings.

In conclusion, 4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid represents a promising candidate for drug development, with its multifaceted bioactivity and improved synthetic accessibility. Continued research is essential to fully elucidate its therapeutic potential and safety profile.